Cas no 1341111-23-6 (N-(3-chlorophenyl)thian-3-amine)

• Product Name: N-(3-chlorophenyl)thian-3-amine
• CAS No: 1341111-23-6
• MF: C₁₁H₁₄ClNS
• MW: 227.75356054306
• CID: 5178711
• PubChem ID: 62872872
• Update Time: 2026-03-05

N-(3-chlorophenyl)thian-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)thian-3-amine
• n-(3-Chlorophenyl)tetrahydro-2h-thiopyran-3-amine
• 2H-Thiopyran-3-amine, N-(3-chlorophenyl)tetrahydro-

• Inchi： 1S/C11H14ClNS/c12-9-3-1-4-10(7-9)13-11-5-2-6-14-8-11/h1,3-4,7,11,13H,2,5-6,8H2
• InChI Key： QMHAGSCWNVLFKS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC1CSCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 177
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3

Additional information on N-(3-chlorophenyl)thian-3-amine

Professional Introduction to N-(3-chlorophenyl)thian-3-amine (CAS No. 1341111-23-6)

N-(3-chlorophenyl)thian-3-amine, with the chemical identifier CAS No. 1341111-23-6, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic amine derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development. The compound's molecular structure, featuring a thiophene ring substituted with an amine group and a chlorophenyl moiety, makes it a versatile intermediate in synthetic chemistry.

The 3-chlorophenyl group in N-(3-chlorophenyl)thian-3-amine introduces a level of electronic and steric influence that can be leveraged in designing molecules with specific biological activities. Thiophene derivatives are well-known for their role in medicinal chemistry, often serving as scaffolds for bioactive molecules. The presence of the amine functionality further enhances the compound's reactivity, allowing for further chemical modifications and derivatization.

In recent years, there has been a growing interest in exploring the pharmacological potential of thiophene-based compounds. Research has demonstrated that these molecules can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. N-(3-chlorophenyl)thian-3-amine, being a part of this class of compounds, has been investigated for its possible therapeutic applications.

One of the most compelling aspects of N-(3-chlorophenyl)thian-3-amine is its role as a building block in the synthesis of more complex pharmaceutical agents. The compound's ability to undergo various chemical reactions, such as nucleophilic substitution and condensation reactions, makes it invaluable in the construction of novel drug candidates. For instance, it has been utilized in the preparation of kinase inhibitors, which are crucial in targeted cancer therapies.

The synthesis of N-(3-chlorophenyl)thian-3-amine involves multi-step organic reactions that require precise control over reaction conditions. The chlorination step is particularly critical, as it introduces the necessary electrophilic center for subsequent functionalization. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and yield of these transformations.

Recent studies have highlighted the importance of understanding the metabolic pathways and pharmacokinetic behavior of thiophene derivatives. N-(3-chlorophenyl)thian-3-amine has been subjected to detailed metabolic profiling to identify potential degradation products and their implications for drug safety and efficacy. These studies have provided valuable insights into how the body processes such compounds, aiding in the optimization of drug formulations.

The development of computational models has also played a pivotal role in investigating the properties of N-(3-chlorophenyl)thian-3-amine. Molecular docking simulations have been used to predict how this compound interacts with biological targets such as enzymes and receptors. These predictions are essential for designing molecules with enhanced binding affinity and reduced side effects.

In conclusion, N-(3-chlorophenyl)thian-3-amine (CAS No. 1341111-23-6) represents a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. Its role as an intermediate in drug synthesis, coupled with ongoing investigations into its pharmacological properties, underscores its significance in modern medicinal chemistry. As research continues to uncover new applications for this compound, it is likely to remain a key player in the development of innovative therapeutic agents.